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Compound of Interest

Compound Name: Methyl citrate

Cat. No.: B3326548 Get Quote

The nomenclature "methyl citrate" is not specific to a single compound. Scientific literature

and chemical databases identify at least three common derivatives: Trimethyl Citrate, and

different isomers of methylcitric acid. The specific compound of interest should be identified by

its unique CAS number to avoid ambiguity in research and development.

Key Physicochemical Properties
A summary of the key quantitative data for these compounds is presented below for easy

comparison.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Methyl citrate 26163-61-1 C7H10O 206.15[1]

Trimethyl citrate 1587-20-8 C9H14O7 234.2[2][3]

2-Methylcitric acid 6061-96-7 C7H10O7 206.15[4][5]

Note: The molecular formula for "Methyl citrate" with CAS number 26163-61-1 appears to be

C7H10O7 in some sources, which would align its molecular weight with 2-Methylcitric acid.

However, one source lists it as C7H10O. This discrepancy highlights the importance of using

the CAS number for precise identification.
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Overview of Methyl Citrate Compounds
Methyl Citrate (CAS 26163-61-1): This compound has been identified as a Monoamine

oxidase B (MAO-B) inhibitor with an IC50 of 0.23 mM. It was isolated from the fruits of Opuntia

ficus-indica var. saboten Makino.

Trimethyl Citrate (CAS 1587-20-8): As the trimethyl ester of citric acid, this compound is often

used in chemical synthesis. One documented synthesis method involves the reaction of citric

acid with thionyl chloride in anhydrous methanol.

2-Methylcitric Acid (CAS 6061-96-7): This compound is an endogenous tricarboxylic acid. It is

formed from the condensation of propionyl-CoA with oxaloacetic acid by citrate synthase. 2-

Methylcitric acid is a known metabolite in the propionate metabolism cycle and its levels can be

elevated in individuals with cobalamin (vitamin B12) deficiency.

Experimental Protocols
Detailed experimental protocols are highly specific to the compound and the research question.

To provide relevant methodologies, clarification on the specific "methyl citrate" of interest is

required. Generally, protocols could include:

Synthesis and Purification: As described for Trimethyl Citrate, this would involve detailed

steps for reaction setup, monitoring, workup, and purification, often verified by techniques

like NMR, HPLC, and mass spectrometry.

Enzyme Inhibition Assays: For compounds like the MAO-B inhibitor, protocols would detail

the enzyme source, substrate, buffer conditions, and method of detecting inhibition.

Metabolite Quantification: For endogenous compounds like 2-Methylcitric acid, protocols

would focus on sample preparation from biological matrices (e.g., serum, urine, dried blood

spots) and quantification using methods like GC-MS or LC-MS/MS.

Logical Workflow for Compound Characterization
The following diagram illustrates a generalized workflow for the identification and

characterization of a chemical compound in a research setting.
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Figure 1. General Workflow for Chemical Compound Characterization
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Figure 1. General Workflow for Chemical Compound Characterization
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Further in-depth analysis, including specific signaling pathways and detailed experimental

protocols, can be provided upon clarification of the precise methyl citrate compound of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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